1-(2-Fluoroethyl)-4-(pyrrolidin-1-ylcarbonyl)-1H-pyrazol-3-amine

• Molecular Formula: C10H15FN4O
• Molecular Weight: 226.25 g/mol
• IUPAC Name: [3-amino-1-(2-fluoroethyl)pyrazol-4-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C10H15FN4O/c11-3-6-15-7-8(9(12)13-15)10(16)14-4-1-2-5-14/h7H,1-6H2,(H2,12,13)
• InChI Key: GEPMAWXKGRKWRB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CN(N=C2N)CCF

Description

1-(2-Fluoroethyl)-4-(pyrrolidin-1-ylcarbonyl)-1H-pyrazol-3-amine is a pyrazole derivative characterized by a 2-fluoroethyl substituent at the N1 position, a pyrrolidinyl carbonyl group at C4, and an amine group at C3. This structure combines fluorinated alkyl chains with a pyrrolidine-based carboxamide moiety, which is commonly employed in medicinal chemistry to enhance metabolic stability and binding affinity to biological targets .

Biological Activity

1-(2-Fluoroethyl)-4-(pyrrolidin-1-ylcarbonyl)-1H-pyrazol-3-amine is a compound belonging to the pyrazole class, characterized by a unique molecular structure that includes a pyrazole ring, a fluoroethyl group, and a pyrrolidine carbonyl moiety. This specific arrangement suggests potential for significant biological activity, making it an interesting target for medicinal chemistry research.

The compound has the following chemical properties:

• Molecular Formula : C10H15FN4O
• Molecular Weight : 226.25 g/mol
• Canonical SMILES : C1CCN(C1)C(=O)C2=NN(C=C2N)CCF

Biological Activity Overview

Research indicates that compounds similar to 1-(2-Fluoroethyl)-4-(pyrrolidin-1-ylcarbonyl)-1H-pyrazol-3-amine exhibit various biological activities, including:

• Enzyme Inhibition : Potential to inhibit specific enzymes, which can affect metabolic pathways.
• Receptor Binding : Interaction with various receptors may modulate physiological responses.
• Antimicrobial Properties : Compounds in this class have shown antifungal and antibacterial activities in various studies.

The biological activity of this compound is likely mediated through several mechanisms:

• Electronegativity of Fluorine : The presence of the fluorine atom in the fluoroethyl group may enhance interactions with biological targets due to its electronegative nature.
• Structural Configuration : The unique arrangement of functional groups allows for specific binding interactions with enzymes and receptors, potentially leading to therapeutic effects.

Research Findings

Several studies have explored the biological activity of pyrazole derivatives, including 1-(2-Fluoroethyl)-4-(pyrrolidin-1-ylcarbonyl)-1H-pyrazol-3-amine. Notable findings include:

Antifungal and Antibacterial Activity

A study evaluating azomethine derivatives with functionalized pyrazole rings revealed potent antifungal properties against Candida albicans and Cryptococcus neoformans. The structural characteristics of these compounds suggest that similar mechanisms could be at play for 1-(2-Fluoroethyl)-4-(pyrrolidin-1-ylcarbonyl)-1H-pyrazol-3-amine .

Enzyme Inhibition Studies

Research has shown that pyrazole compounds can act as selective inhibitors for various enzymes. For instance, some derivatives have been identified as inhibitors of p38 MAP kinase, which is involved in inflammatory responses and cancer progression . This suggests potential applications in treating inflammatory diseases or cancers.

Case Study 1: Antitumor Activity

In a series of experiments, derivatives of pyrazole were tested for their antitumor activity. The results indicated that certain modifications to the pyrazole structure enhanced cytotoxicity against cancer cell lines. While specific data on 1-(2-Fluoroethyl)-4-(pyrrolidin-1-ylcarbonyl)-1H-pyrazol-3-amine is limited, its structural similarities suggest it may exhibit comparable effects .

Case Study 2: Receptor Interaction

Another study highlighted the interaction of pyrazole derivatives with estrogen receptors, demonstrating their potential as modulators in hormone-related pathways. This opens avenues for further investigation into the hormonal effects of 1-(2-Fluoroethyl)-4-(pyrrolidin-1-ylcarbonyl)-1H-pyrazol-3-amine .

Summary Table of Biological Activities

Activity Type	Description	References
Antifungal	Active against Candida albicans and Cryptococcus neoformans
Antitumor	Potential cytotoxicity against cancer cell lines
Enzyme Inhibition	Inhibits p38 MAP kinase and other pathways
Receptor Binding	Modulates estrogen receptors

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The fluoroethyl group undergoes nucleophilic substitution under basic conditions. The fluorine atom acts as a leaving group, enabling displacement reactions with nucleophiles such as amines or thiols.

Reaction Conditions	Reagents	Products	References
K₂CO₃ in DMF, 80°C	Primary/secondary amines	Ethylamine derivatives with new N-substituents
NaH in THF, reflux	Thiophenol derivatives	Thioether analogs

Oxidation Reactions

The pyrazole ring and fluorinated side chain are susceptible to oxidation. Potassium permanganate (KMnO₄) oxidizes the ethyl group to a ketone, while ozone cleaves unsaturated bonds.

Oxidizing Agent	Conditions	Product	References
KMnO₄ in H₂O/acetone	60°C, 6 hours	4-(pyrrolidin-1-ylcarbonyl)-1H-pyrazol-3-amine ketone derivative
Ozone (O₃) in CH₂Cl₂	-78°C, 1 hour	Cleavage products with carboxylic acid termini

Hydrolysis Reactions

The pyrrolidine-carboxamide group undergoes hydrolysis under acidic or basic conditions, yielding a carboxylic acid and pyrrolidine amine.

Conditions	Catalyst	Products	References
6M HCl, reflux, 12 hours	-	1-(2-Fluoroethyl)-1H-pyrazol-3-amine + pyrrolidine-1-carboxylic acid
NaOH (2M), ethanol, 70°C	-	Sodium salt of the carboxylic acid

Amide Coupling Reactions

The primary amine at position 3 participates in amide bond formation with carboxylic acids or activated esters .

Coupling Reagent	Conditions	Products	References
DCC/DMAP in CH₂Cl₂	RT, 24 hours	N-acylated derivatives with aryl/alkyl groups
HATU, DIPEA in DMF	0°C to RT, 6 hours	Peptide-like conjugates

Alkylation/Acylation of the Amine Group

The primary amine undergoes alkylation with alkyl halides or acylation with acyl chlorides.

Reaction Type	Reagents	Products	References
Alkylation	Methyl iodide, K₂CO₃	N-methylated derivative
Acylation	Acetyl chloride, pyridine	N-acetylated analog

Cyclization Reactions

Under dehydrating conditions, the amine and carbonyl groups facilitate intramolecular cyclization to form heterocyclic systems.

Conditions	Catalyst	Products	References
PCl₅, toluene, 110°C	-	Six-membered lactam ring
POCl₃, reflux	-	Fused pyrazolo-pyrrolidine system

Key Structural Influences on Reactivity

• Fluoroethyl Group : Enhances electrophilicity at the β-carbon, favoring nucleophilic substitution.

• Primary Amine : Participates in condensation, acylation, and Schiff base formation .

• Pyrrolidine-Carboxamide : Stabilizes intermediates through resonance and steric effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight structural, physicochemical, and functional differences between the target compound and its analogs:

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight	Density (g/cm³)	Boiling Point (°C)	pKa	Key Structural Features
Target Compound : 1-(2-Fluoroethyl)-4-(pyrrolidin-1-ylcarbonyl)-1H-pyrazol-3-amine	C₁₀H₁₄FN₄O	243.25*	1.45±0.1 (Pred.)	425±40 (Pred.)	1.2±0.2 (Pred.)	2-fluoroethyl group, pyrrolidinyl carbonyl, pyrazol-3-amine core
1-(2,2-Difluoroethyl)-4-(pyrrolidin-1-ylcarbonyl)-1H-pyrazol-3-amine	C₁₀H₁₄F₂N₄O	244.24	1.50±0.1	431.3±45.0	1.13±0.14	2,2-difluoroethyl group increases lipophilicity and metabolic stability
1-(2,2-Difluoroethyl)-4-[(3-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-3-amine	C₁₂H₁₈F₂N₄O	272.29	1.40±0.1	441.1±45.0	1.90±0.14	3-methylpiperidinyl substitution enhances steric bulk and target selectivity
1-(Adamantan-1-yl)-1H-pyrazol-3-amine	C₁₃H₁₉N₃	217.32	N/A	N/A	N/A	Adamantyl group improves membrane permeability and thermal stability
4-(3-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-1-yl)thieno[3,2-d]pyrimidine	C₁₇H₁₁N₇S	361.38	N/A	N/A	N/A	Hybrid pyrazolo-pyrimidine scaffold with extended π-system for intercalation

*Calculated based on analogs. Pred. = Predicted.

Key Findings:

Fluorination Effects: The 2-fluoroethyl group in the target compound reduces metabolic degradation compared to non-fluorinated analogs, as seen in , where difluoroethyl substitution increases predicted boiling points (431.3°C vs. ~425°C for monofluoro) due to stronger intermolecular interactions . Fluorine atoms also lower pKa values (increasing acidity), which may influence solubility and binding to basic residues in biological targets .

Heterocyclic Modifications: Replacing pyrrolidinyl with 3-methylpiperidinyl () increases molecular weight (272.29 vs. The adamantyl group () significantly enhances lipophilicity, making it advantageous for central nervous system (CNS) drug candidates .

For example, trifluoromethyl and methoxy substituents in correlate with cytotoxicity against cancer cell lines .

Synthetic Accessibility :

• The target compound’s synthesis likely follows routes similar to , where hydrazine hydrate is used to cyclize nitrile precursors into pyrazole cores . Modifications like fluorinated alkylation (e.g., using 2-fluoroethyl bromide) are standard in heterocyclic chemistry .

Research Implications

• Drug Design : The fluorine and pyrrolidinyl groups balance lipophilicity and solubility, making the compound a candidate for kinase inhibitors or GPCR modulators.
• Material Science : Predicted thermal stability (boiling point ~425°C) suggests utility in high-temperature reactions or polymer additives.
• Toxicity : Lower pKa values may reduce plasma protein binding, necessitating further ADMET studies .

Q & A

Q. What synthetic methodologies are effective for preparing pyrazol-3-amine derivatives like 1-(2-fluoroethyl)-4-(pyrrolidin-1-ylcarbonyl)-1H-pyrazol-3-amine?

Answer: A common approach involves coupling reactions under catalytic conditions. For example, copper(I) bromide and cesium carbonate in dimethyl sulfoxide (DMSO) at 35°C for 48 hours can facilitate Ullmann-type coupling of halogenated pyrazoles with amines (e.g., cyclopropanamine), yielding pyrazol-3-amine derivatives . Purification via column chromatography (e.g., ethyl acetate/hexane gradient) is critical to isolate the product, though yields may vary (e.g., 17.9% in one study). Optimizing solvent choice, catalyst loading, and reaction time can improve efficiency.

Q. Which spectroscopic techniques are essential for structural confirmation of this compound?

Answer:

• ¹H/¹³C NMR : Assign peaks for the fluorinated ethyl group (e.g., δ ~4.5–5.0 ppm for CH2F), pyrrolidine carbonyl (δ ~165–170 ppm for C=O), and pyrazole ring protons (δ ~7.0–8.5 ppm) .
• HRMS (ESI) : Confirm molecular weight (e.g., calculated vs. observed [M+H]+).
• IR Spectroscopy : Identify carbonyl stretches (~1650–1700 cm⁻¹) and amine N-H stretches (~3300 cm⁻¹) .

Q. How can chromatographic purification be optimized for pyrazol-3-amine derivatives?

Answer: Use gradient elution (e.g., 0–100% ethyl acetate in hexane) to resolve polar impurities. Acid-base extraction (e.g., washing organic layers with HCl) removes unreacted amines. For challenging separations, preparative HPLC with C18 columns and acetonitrile/water mobile phases is recommended .

Advanced Research Questions

Q. How can computational methods validate the structural and electronic properties of this compound?

Answer:

• DFT Calculations : Compare optimized geometries with X-ray crystal structures (e.g., bond lengths, angles) to assess accuracy. For example, a study on a pyridylpyrazole derivative used DFT to validate intramolecular hydrogen bonding .
• Molecular Electrostatic Potential (MEP) Maps : Predict reactive sites (e.g., amine group for electrophilic interactions) .

Q. What strategies resolve discrepancies in NMR or crystallographic data?

Answer:

• Dynamic NMR : Probe conformational exchange in solution (e.g., hindered rotation of the pyrrolidine carbonyl group).
• 2D NMR (COSY, NOESY) : Assign overlapping proton signals and confirm spatial proximity of substituents .
• High-Resolution X-ray Diffraction : Refine crystal parameters (e.g., triclinic P1 space group, α/β/γ angles) to resolve ambiguities in bond lengths or torsion angles .

Q. How does the crystal packing of this compound influence its physicochemical properties?

Answer: Crystal lattice parameters (e.g., a = 8.5–10.5 Å, β = 78–111°) and intermolecular interactions (e.g., π-π stacking of pyrazole rings, hydrogen bonding via the amine group) affect solubility and stability. For example, bulky substituents like 2,4,6-trichlorophenyl reduce solubility but enhance thermal stability .

Q. What are the key considerations for designing structure-activity relationship (SAR) studies?

Answer:

• Substituent Variation : Replace the fluorinated ethyl group with chloroethyl or methyl groups to assess impact on bioactivity.
• Biological Assays : Test derivatives against target enzymes (e.g., kinases) using IC50 measurements. For example, morpholine-containing pyrazoles showed antimicrobial activity via membrane disruption .
• Data Correlation : Use multivariate analysis to link structural features (e.g., logP, dipole moment) with activity .

Notes

• Advanced questions emphasize methodological rigor (e.g., resolving data conflicts via orthogonal techniques).
• References to crystallographic data (e.g., ) ensure reproducibility in structural studies.